Ethyl 4-(2-((3-acetylphenyl)amino)-2-oxoethoxy)-6-oxo-1-(o-tolyl)-1,6-dihydropyridazine-3-carboxylate
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Description
Scientific Research Applications
Synthetic Methodologies and Derivatives
- Research on similar compounds, such as "Ethyl 4-aryl-2,4-dioxobutanoates," highlights advancements in synthetic methodologies, leading to the formation of various derivative compounds like "5-(2-aryl-2-oxoethyl)-6-oxo-1,6-dihydropyrazine-2,3-dicarbonitrile" and "ethyl 5-amino-4,6-dicyanobiphenyl-3-carboxylate derivatives." These studies are crucial for understanding the chemical reactivity and potential applications of such compounds in developing new pharmaceuticals or materials (Moloudi et al., 2018).
Antimicrobial Applications
- Certain derivatives, like "Quinazolines," have been explored for their potential antimicrobial properties. Research into these compounds involves synthesizing and characterizing new molecules to assess their efficacy against various bacterial and fungal strains, indicating the potential therapeutic applications of these compounds (Desai et al., 2007).
Chemical Reactivity and Novel Compounds
- The synthesis and characterization of novel compounds, such as "Pyrrolo[1,2-a]pyrazine derivatives," offer insights into the diverse chemical reactivity of these molecules. Such research contributes to the broader understanding of heterocyclic chemistry and its implications for drug design and material science (Voievudskyi et al., 2016).
Corrosion Inhibition
- In the field of industrial chemistry, derivatives like "Pyranpyrazole" have been investigated for their corrosion inhibition properties on metals. These studies are vital for developing safer and more efficient corrosion inhibitors, which are essential for protecting industrial infrastructure and machinery (Dohare et al., 2017).
properties
IUPAC Name |
ethyl 4-[2-(3-acetylanilino)-2-oxoethoxy]-1-(2-methylphenyl)-6-oxopyridazine-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23N3O6/c1-4-32-24(31)23-20(13-22(30)27(26-23)19-11-6-5-8-15(19)2)33-14-21(29)25-18-10-7-9-17(12-18)16(3)28/h5-13H,4,14H2,1-3H3,(H,25,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPQQDPPCLWVNEN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC=CC(=C2)C(=O)C)C3=CC=CC=C3C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23N3O6 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.